4-{5-Nitro-1,2-dimethyl-1H-indol-3-yl}-3-buten-2-one
4-{5-Nitro-1,2-dimethyl-1H-indol-3-yl}-3-buten-2-one
Brand Name:
Vulcanchem
CAS No.:
133414-98-9
VCID:
VC0420960
InChI:
InChI=1S/C14H14N2O3/c1-9(17)4-6-12-10(2)15(3)14-7-5-11(16(18)19)8-13(12)14/h4-8H,1-3H3
SMILES:
CC1=C(C2=C(N1C)C=CC(=C2)[N+](=O)[O-])C=CC(=O)C
Molecular Formula:
C14H14N2O3
Molecular Weight:
258.27g/mol
4-{5-Nitro-1,2-dimethyl-1H-indol-3-yl}-3-buten-2-one
CAS No.: 133414-98-9
Main Products
VCID: VC0420960
Molecular Formula: C14H14N2O3
Molecular Weight: 258.27g/mol
| CAS No. | 133414-98-9 |
|---|---|
| Product Name | 4-{5-Nitro-1,2-dimethyl-1H-indol-3-yl}-3-buten-2-one |
| Molecular Formula | C14H14N2O3 |
| Molecular Weight | 258.27g/mol |
| IUPAC Name | 4-(1,2-dimethyl-5-nitroindol-3-yl)but-3-en-2-one |
| Standard InChI | InChI=1S/C14H14N2O3/c1-9(17)4-6-12-10(2)15(3)14-7-5-11(16(18)19)8-13(12)14/h4-8H,1-3H3 |
| Standard InChIKey | XLVIGEBFCJZSCX-GQCTYLIASA-N |
| Isomeric SMILES | CC1=C(C2=C(N1C)C=CC(=C2)[N+](=O)[O-])/C=C/C(=O)C |
| SMILES | CC1=C(C2=C(N1C)C=CC(=C2)[N+](=O)[O-])C=CC(=O)C |
| Canonical SMILES | CC1=C(C2=C(N1C)C=CC(=C2)[N+](=O)[O-])C=CC(=O)C |
| PubChem Compound | 766287 |
| Last Modified | Nov 11 2021 |
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